Cas no 850906-59-1 (ethyl 4-2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetylpiperazine-1-carboxylate)

ethyl 4-2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetylpiperazine-1-carboxylate structure
850906-59-1 structure
Product Name:ethyl 4-2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetylpiperazine-1-carboxylate
CAS No:850906-59-1
MF:C25H28ClN3O5
MW:485.95992565155
CID:5980832
PubChem ID:4097511
Update Time:2023-12-13

ethyl 4-2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetylpiperazine-1-carboxylate
    • 1-Piperazinecarboxylic acid, 4-[2-[[2-[(4-chlorophenyl)methyl]-1,2,3,4-tetrahydro-1-oxo-5-isoquinolinyl]oxy]acetyl]-, ethyl ester
    • AKOS024583230
    • AB00684443-01
    • F0556-0452
    • ethyl 4-[2-[[2-[(4-chlorophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetyl]piperazine-1-carboxylate
    • ethyl 4-[2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetyl]piperazine-1-carboxylate
    • 850906-59-1
    • ethyl 4-(2-((2-(4-chlorobenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetyl)piperazine-1-carboxylate
    • Inchi: 1S/C25H28ClN3O5/c1-2-33-25(32)28-14-12-27(13-15-28)23(30)17-34-22-5-3-4-21-20(22)10-11-29(24(21)31)16-18-6-8-19(26)9-7-18/h3-9H,2,10-17H2,1H3
    • InChI Key: XPNPCGYOUXNSFL-UHFFFAOYSA-N
    • SMILES: N1(C(OCC)=O)CCN(C(COC2=CC=CC3=C2CCN(CC2=CC=C(Cl)C=C2)C3=O)=O)CC1

Computed Properties

  • Exact Mass: 485.1717487g/mol
  • Monoisotopic Mass: 485.1717487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 721
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 79.4Ų

ethyl 4-2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetylpiperazine-1-carboxylate Pricemore >>

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